6-Chloro-2,3-diphenylquinoxaline

• IUPAC Name: 6-chloro-2,3-diphenylquinoxaline
• InChI: InChI=1S/C20H13ClN2/c21-16-11-12-17-18(13-16)23-20(15-9-5-2-6-10-15)19(22-17)14-7-3-1-4-8-14/h1-13H
• InChI Key: ORPBDLVVKYEJNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)N=C2C4=CC=CC=C4
• Molecular Formula: C20H13ClN2
• DSSTOX Substance ID: DTXSID60407197
• Molecular Weight: 316.8 g/mol
• CAS No.: 36305-60-9

Description

6-Chloro-2,3-diphenylquinoxaline is a chemical compound with the molecular formula C20H13ClN2. It is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound. Quinoxaline and its derivatives have been extensively studied due to their wide range of physicochemical and biological activities.

Synthesis Analysis

Quinoxalines can be synthesized by condensing ortho-diamines with 1,2-diketones. The synthesis of this compound involves the reaction of 2,3-diketoquinoxalines with phosphoryl chloride. Another method involves the condensation of an aryl 1,2-diamine with a 1,2-dicarbonyl compound by heating in a solvent like rectified spirit.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoxaline core with two phenyl groups attached at the 2 and 3 positions and a chlorine atom attached at the 6 position.

Chemical Reactions Analysis

Quinoxalines can undergo various reactions such as oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitution reactions. For instance, the photolysis of quinoxaline 1,4-dioxide in dilute hydrochloric acid gives 2-chloroquinoxaline 1-oxide as the major product.

Mechanism of Action

While the specific mechanism of action for 6-Chloro-2,3-diphenylquinoxaline is not explicitly mentioned in the search results, quinoxalines and their derivatives have been found to exhibit a wide range of biological activities, including antifungal, antibacterial, antiviral, and antimicrobial effects.

Safety and Hazards

While specific safety and hazard information for 6-Chloro-2,3-diphenylquinoxaline is not available in the search results, it is generally recommended to avoid breathing in the mist, gas, or vapors of such compounds, avoid contact with skin and eyes, and use personal protective equipment.

Future Directions

Quinoxalines and their derivatives have been the subject of extensive research due to their wide range of biological activities and potential therapeutic uses. They have become crucial components in drugs used to treat various diseases, and their synthesis has been a significant focus of research, with an emphasis on green chemistry and cost-effective methods. This suggests a promising future for the development of new drugs and therapies based on quinoxaline derivatives, including 6-Chloro-2,3-diphenylquinoxaline.